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Compound of Interest

Compound Name: 2,6-Difluoropyridine-4-boronic acid

Cat. No.: B1585997

An In-depth Technical Guide to the Physical Properties of 2,6-difluoro-4-pyridylboronic acid

Introduction

2,6-difluoro-4-pyridylboronic acid is a heterocyclic organoboron compound that has emerged
as a valuable building block in medicinal chemistry and materials science. Its unique electronic
properties, stemming from the electron-withdrawing fluorine atoms and the pyridine ring, make
it a versatile reagent in synthetic chemistry, particularly in cross-coupling reactions. For
researchers, drug development professionals, and synthetic chemists, a thorough
understanding of its physical properties is not merely academic; it is fundamental to its effective
storage, handling, and application in complex synthetic routes.

This guide provides a comprehensive overview of the core physical characteristics of 2,6-
difluoro-4-pyridylboronic acid. Moving beyond a simple data sheet, we will explore the causality
behind its properties, offer insights into its solid-state behavior, and provide detailed, field-
proven protocols for its characterization.

Chemical Identity and Structure

The foundational step in utilizing any chemical reagent is to confirm its identity. 2,6-difluoro-4-
pyridylboronic acid is identified by its unique CAS number, molecular formula, and structure.
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Identifier Value Source(s)
IUPAC Name ;i,iz-difluoropyridin-4-y|)boronic o

CAS Number 401816-16-8 [11[21[3]14]
Molecular Formula CsH4BF2NO:2 [11[4115]
Formula Weight 158.90 g/mol [1114]

Synonyms

(2,6-difluoropyridin-4-yl)boronic
acid; B-(2,6-Difluoro-pyridin-4- [3][4]

yl)boronic acid

The structure features a pyridine ring substituted with a boronic acid group at the 4-position

and fluorine atoms at the 2- and 6-positions. The fluorine atoms significantly influence the

acidity of the boronic acid and the reactivity of the molecule.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.achemblock.com/n25720-2-6-difluoro-4-pyridylboronic-acid.html
https://www.achemblock.com/n25720-2-6-difluoro-4-pyridylboronic-acid.html
https://store.apolloscientific.co.uk/storage/msds/PC7034_msds.pdf
https://www.sigmaaldrich.com/HK/zh/product/ambeedinc/ambh5817664a?context=bbe
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB5738508.htm?N=India
https://www.achemblock.com/n25720-2-6-difluoro-4-pyridylboronic-acid.html
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB5738508.htm?N=India
https://www.bldpharm.com/products/401816-16-8.html
https://www.achemblock.com/n25720-2-6-difluoro-4-pyridylboronic-acid.html
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB5738508.htm?N=India
https://www.sigmaaldrich.com/HK/zh/product/ambeedinc/ambh5817664a?context=bbe
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB5738508.htm?N=India
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585997?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exp!oratgry

Check Availability & Pricing

Preparation

(Consult Safety Data Sheet (SDS))

l

Don appropriate PPE:
- Safety Goggles
- Lab Coat
- Nitrile Gloves

Ensure work is in a
Chemical Fume Hood

Handling

(Welgh solid in hood

Keep container tightly Avoid generating dust
sealed when not in use
Post-Handling

(Clean spills immediatela
Dispose of waste in
approved container

(Wash hands thoroughla
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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